4-(2,5-dimethoxyphenyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C17H17NO4/c1-21-11-5-6-13(22-2)12(8-11)18-16(19)14-9-3-4-10(7-9)15(14)17(18)20/h3-6,8-10,14-15H,7H2,1-2H3
• InChI Key: YQBAVNFTZPIWTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2C(=O)C3C4CC(C3C2=O)C=C4
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

4-(2,5-dimethoxyphenyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione, commonly known as DATD, is a chemical compound with a unique molecular structure. It has been widely studied for its potential applications in scientific research due to its interesting properties and mechanisms of action.

Mechanism of Action

The mechanism of action of DATD is not yet fully understood. However, it is believed to act by binding to certain receptors in the brain, including the dopamine and serotonin receptors. This binding may lead to changes in neurotransmitter levels, which could have a range of effects on brain function.
Biochemical and Physiological Effects:
Studies have shown that DATD has a range of biochemical and physiological effects. It has been shown to have antioxidant properties, which could make it useful in the treatment of a range of diseases. Additionally, it has been shown to have anti-inflammatory effects, which could also have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

DATD has a number of advantages and limitations for use in lab experiments. One advantage is its unique molecular structure, which makes it an interesting compound to study. However, its synthesis is complex and time-consuming, which can make it difficult to obtain in large quantities. Additionally, its mechanism of action is not yet fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are a number of potential future directions for research on DATD. One area of interest is its potential therapeutic applications, particularly in the treatment of neurological disorders. Additionally, further research is needed to fully understand its mechanism of action and how it interacts with different receptors in the brain. Finally, there is potential for the development of new synthetic methods for DATD, which could make it more accessible for use in scientific research.

Synthesis Methods

The synthesis of DATD involves a multistep process that includes the reaction of 2,5-dimethoxybenzaldehyde with nitromethane followed by reduction with sodium borohydride. The resulting product is then subjected to a series of reactions to form the final compound, DATD.

Scientific Research Applications

DATD has been extensively studied for its potential applications in scientific research. It has been shown to have a variety of interesting properties, including its ability to bind to certain receptors in the brain. This has led to its investigation as a potential therapeutic agent for a range of neurological disorders, including Alzheimer's disease and Parkinson's disease.